N1-(4-chlorobenzyl)-N2-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C21H19ClN4O2S/c1-13-2-8-16(9-3-13)26-19(17-11-29-12-18(17)25-26)24-21(28)20(27)23-10-14-4-6-15(22)7-5-14/h2-9H,10-12H2,1H3,(H,23,27)(H,24,28)
• InChI Key: HNEUTMZJDMEOSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used. For example, the thieno[3,4-c]pyrazole ring could potentially be formed through a cyclization reaction.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “N1-(4-chlorobenzyl)-N2-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide”, also known as “N’-[(4-chlorophenyl)methyl]-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]ethanediamide”.

Anticancer Activity

This compound has shown potential in anticancer research due to its ability to inhibit the proliferation of cancer cells. Its unique structure allows it to interact with specific cellular targets, leading to apoptosis (programmed cell death) in cancerous cells. .

Antimicrobial Properties

The compound exhibits significant antimicrobial activity, making it useful in the development of new antibiotics. It has been tested against a range of bacterial and fungal pathogens, showing effectiveness in inhibiting their growth. .

Anti-inflammatory Effects

Research has indicated that this compound possesses anti-inflammatory properties. It can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. .

Environmental Applications

The compound’s stability and reactivity make it suitable for environmental applications, such as the degradation of pollutants. It can be used in processes to break down harmful chemicals in the environment, contributing to pollution control and environmental remediation efforts.

These diverse applications highlight the compound’s versatility and potential in various fields of scientific research. Each application area offers unique opportunities for further exploration and development.

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